Aprrp
Aprrp
Brand Name:
Vulcanchem
CAS No.:
104826-49-5
VCID:
VC20791265
InChI:
InChI=1S/C16H26NO12P/c17-8-1-3-9(4-2-8)27-16-14(22)15(29-30(23,24)25)12(28-16)7-26-6-11(20)13(21)10(19)5-18/h1-4,10-16,18-22H,5-7,17H2,(H2,23,24,25)/t10-,11+,12-,13-,14-,15-,16-/m1/s1
SMILES:
C1=CC(=CC=C1N)OC2C(C(C(O2)COCC(C(C(CO)O)O)O)OP(=O)(O)O)O
Molecular Formula:
C16H26NO12P
Molecular Weight:
455.35 g/mol
Aprrp
CAS No.: 104826-49-5
Cat. No.: VC20791265
Molecular Formula: C16H26NO12P
Molecular Weight: 455.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 104826-49-5 |
|---|---|
| Molecular Formula | C16H26NO12P |
| Molecular Weight | 455.35 g/mol |
| IUPAC Name | [(2R,3S,4R,5S)-5-(4-aminophenoxy)-4-hydroxy-2-[[(2S,3R,4R)-2,3,4,5-tetrahydroxypentoxy]methyl]oxolan-3-yl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C16H26NO12P/c17-8-1-3-9(4-2-8)27-16-14(22)15(29-30(23,24)25)12(28-16)7-26-6-11(20)13(21)10(19)5-18/h1-4,10-16,18-22H,5-7,17H2,(H2,23,24,25)/t10-,11+,12-,13-,14-,15-,16-/m1/s1 |
| Standard InChI Key | LTSGNSLJCPXLOX-PLEMRLBDSA-N |
| Isomeric SMILES | C1=CC(=CC=C1N)O[C@H]2[C@@H]([C@@H]([C@H](O2)COC[C@@H]([C@@H]([C@@H](CO)O)O)O)OP(=O)(O)O)O |
| SMILES | C1=CC(=CC=C1N)OC2C(C(C(O2)COCC(C(C(CO)O)O)O)OP(=O)(O)O)O |
| Canonical SMILES | C1=CC(=CC=C1N)OC2C(C(C(O2)COCC(C(C(CO)O)O)O)OP(=O)(O)O)O |
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